Ligstroside: A Comprehensive Technical Guide to its Natural Sources, Quantification, and Biosynthesis
Ligstroside: A Comprehensive Technical Guide to its Natural Sources, Quantification, and Biosynthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Ligstroside, a prominent secoiridoid, is a phenolic compound of significant interest within the scientific community due to its potential therapeutic properties. This technical guide provides an in-depth overview of the natural sources of ligstroside, detailed methodologies for its extraction and quantification, and an illustrative representation of its biosynthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.
Natural Sources of Ligstroside
Ligstroside is predominantly found in plants belonging to the Oleaceae family, with the olive tree (Olea europaea) being the most significant and widely studied source.[1][2] Its presence has been documented in various parts of the olive plant, including the leaves, fruit (drupes), and consequently in virgin olive oil.[3][4][5][6] Other species within the Oleaceae family, such as the common privet (Ligustrum vulgare), also contain ligstroside, albeit generally in lower concentrations compared to the olive tree.[2][7]
Quantitative Data on Ligstroside Content
The concentration of ligstroside can vary significantly depending on the plant part, cultivar, geographical origin, and processing methods. The following tables summarize quantitative data from various studies.
Table 1: Ligstroside Content in Olive Leaves
| Olive Cultivar | Geographical Origin | Ligstroside Content (mg/kg dry weight) | Reference |
| Frantoio | Tuscany, Italy | 820.8 (mean) | [3] |
| Leccino | Tuscany, Italy | 117.0 - 1931.0 | [3] |
| Moraiolo | Tuscany, Italy | Not specified | [3] |
| Koroneiki | Greece | Present | [6] |
| Kalamon | Greece | Present | [6] |
| Megaritiki | Greece | Present | [6] |
| Various Italian Cultivars | Italy | 11 - 49 (as total phenolics in mg GAE/g DW) | [1] |
| Arbequina | Not specified | Up to 171,000 (for oleuropein) | [8] |
Table 2: Ligstroside and its Derivatives in Virgin Olive Oil
| Olive Oil Type/Cultivar | Compound | Concentration (mg/kg) | Reference |
| Monovarietal Greek & Californian Oils (23 varieties) | Ligstroside aglycons | Non-detectable to 711 | [9][10] |
| Oblica | Dialdehyde form of decarboxymethyl ligstroside aglycone | 85.1 - 166.5 | [11] |
| Leccino | Dialdehyde form of decarboxymethyl ligstroside aglycone | 32.9 - 142.7 | [11] |
| Virgin Olive Oil (various) | Ligstroside derivatives | 30 - 800 (total biophenols) | [12][13] |
| Virgin Olive Oil | Ligstroside aglycone | 0.01 - 5.26 (mg/100g FW) | [14] |
Experimental Protocols
Accurate quantification of ligstroside from natural sources requires robust extraction and analytical methodologies. High-Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) or Mass Spectrometry (MS) is the most common and reliable technique.
Protocol 1: Extraction and Quantification of Ligstroside from Virgin Olive Oil by HPLC-DAD
This protocol is based on the method described by the International Olive Council.[12][13]
1. Principle: Direct extraction of biophenolic compounds from olive oil using a methanol (B129727)/water solution, followed by quantification via HPLC with UV detection at 280 nm. Syringic acid is used as an internal standard.
2. Reagents and Materials:
-
Methanol (HPLC grade)
-
Acetonitrile (HPLC grade)
-
Orthophosphoric acid
-
Ultrapure water
-
Syringic acid (internal standard)
-
Ligstroside standard
-
Olive oil sample
-
Vortex mixer
-
Centrifuge
-
HPLC system with DAD detector
-
C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
3. Procedure:
- Sample Preparation:
- Weigh accurately 2.0 g of olive oil into a 10 mL screw-cap test tube.
- Add 1 mL of a known concentration of syringic acid solution in methanol/water (80:20, v/v).
- Vortex for 30 seconds.
- Add 5 mL of methanol/water (80:20, v/v).
- Vortex for 1 minute.
- Place in an ultrasonic bath for 15 minutes at room temperature.
- Centrifuge at 5000 rpm for 25 minutes.
- Collect the supernatant and filter through a 0.45 µm syringe filter.
- HPLC Analysis:
- Mobile Phase: A gradient of A) water with 0.2% phosphoric acid, B) methanol, and C) acetonitrile.
- Flow Rate: 1.0 mL/min.
- Column Temperature: 25 °C.
- Injection Volume: 20 µL.
- Detection: 280 nm.
- Quantification:
- Prepare a calibration curve using a ligstroside standard.
- Calculate the concentration of ligstroside in the sample by comparing its peak area to the calibration curve and correcting for the internal standard.
Protocol 2: Ultrasound-Assisted Extraction (UAE) of Ligstroside from Olive Leaves
This method enhances extraction efficiency and is considered a green technology.[15][16][17][18]
1. Principle: Utilization of ultrasonic waves to disrupt plant cell walls, facilitating the release of phenolic compounds into a solvent.
2. Reagents and Materials:
-
Dried and powdered olive leaves
-
Ethanol (70-80% in water)
-
Ultrasonic bath or probe sonicator
-
Filter paper or syringe filters (0.45 µm)
-
Rotary evaporator (optional)
3. Procedure:
- Weigh a known amount of powdered olive leaves (e.g., 1 g).
- Add a specific volume of the extraction solvent (e.g., 20 mL of 70% ethanol) to achieve a desired solid-to-liquid ratio.
- Place the mixture in an ultrasonic bath or use a probe sonicator.
- Sonication parameters (to be optimized):
- Time: 15-60 minutes.
- Temperature: 25-60 °C.
- Frequency: ~35-40 kHz.
- After sonication, filter the extract to remove solid plant material.
- The extract can be concentrated using a rotary evaporator if necessary.
- The resulting extract can be analyzed by HPLC as described in Protocol 1.
Protocol 3: Solid-Phase Extraction (SPE) for Clean-up of Olive Oil Extracts
SPE is used to remove interfering substances and concentrate the phenolic fraction from olive oil extracts.[19]
1. Principle: Differential partitioning of compounds between a solid stationary phase and a liquid mobile phase to isolate the analytes of interest.
2. Reagents and Materials:
-
Diol-bonded silica (B1680970) or C18 SPE cartridges
-
Methanol
-
Olive oil extract (from liquid-liquid extraction)
-
Vacuum manifold (optional)
3. Procedure:
- Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by hexane through it.
- Sample Loading: Dissolve the olive oil in hexane and load the solution onto the conditioned cartridge.
- Washing: Wash the cartridge with hexane to remove the bulk of the oil (triglycerides).
- Elution: Elute the phenolic compounds, including ligstroside, with a more polar solvent, typically methanol or a methanol/water mixture.
- The eluate can then be evaporated to dryness and reconstituted in a suitable solvent for HPLC analysis.
Visualizations
Biosynthetic Pathway of Ligstroside
Ligstroside is a secoiridoid synthesized from the iridoid pathway, originating from geranyl pyrophosphate (GPP). The following diagram illustrates the key steps in its biosynthesis, leading to the formation of related secoiridoids like oleuropein (B1677263).
Caption: Biosynthetic pathway of ligstroside and oleuropein.
Experimental Workflow for Ligstroside Quantification
The following diagram outlines the general workflow for the extraction and quantification of ligstroside from a plant matrix.
Caption: General workflow for ligstroside analysis.
References
- 1. researchgate.net [researchgate.net]
- 2. researchtrend.net [researchtrend.net]
- 3. researchgate.net [researchgate.net]
- 4. mdpi.com [mdpi.com]
- 5. Total Analysis of the Major Secoiridoids in Extra Virgin Olive Oil: Validation of an UHPLC-ESI-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. mdpi.com [mdpi.com]
- 8. Determination of the main phenolic compounds of olive (Olea europaea L.) leaves by near infrared spectroscopy (NIR) - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Quantitative measurement of major secoiridoid derivatives in olive oil using qNMR. Proof of the artificial formation of aldehydic oleuropein and ligstroside aglycon isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Quantitatively Unraveling Hierarchy of Factors Impacting Virgin Olive Oil Phenolic Profile and Oxidative Stability - PMC [pmc.ncbi.nlm.nih.gov]
- 12. internationaloliveoil.org [internationaloliveoil.org]
- 13. internationaloliveoil.org [internationaloliveoil.org]
- 14. Concentration data for Ligstroside-aglycone in Olive, oil, virgin - Phenol-Explorer [phenol-explorer.eu]
- 15. Ultrasound-assisted extraction process of phenolic antioxidants from Olive leaves: a nutraceutical study using RSM and LC–ESI–DAD–MS - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Enhanced yield of oleuropein from olive leaves using ultrasound‐assisted extraction - PMC [pmc.ncbi.nlm.nih.gov]
- 17. mdpi.com [mdpi.com]
- 18. hielscher.com [hielscher.com]
- 19. Solid-phase extraction gas chromatography-ion trap-mass spectrometry qualitative method for evaluation of phenolic compounds in virgin olive oil and structural confirmation of oleuropein and ligstroside aglycons and their oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
